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Compound of Interest

Compound Name: Ethanolate

Cat. No.: B101781

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
anhydrous sodium ethanolate (C2HsONa). Due to its nature as a strong base and its high
reactivity, particularly with water and carbon dioxide, a thorough understanding of its physical
characteristics is critical for its effective and safe use in research and drug development. All
data is presented with detailed experimental protocols, emphasizing the necessary precautions
for handling this air- and moisture-sensitive compound.

Core Physical and Chemical Properties

Anhydrous sodium ethanolate is an ionic organic compound that is widely used as a strong
base in organic synthesis.[1] Its utility in reactions such as Claisen condensations and
dehydrohalogenations makes understanding its physical constants essential for reaction setup
and optimization.

Quantitative Data Summary

The key physical properties of anhydrous sodium ethanolate are summarized in the tables
below for easy reference and comparison.

Table 1: General and Molecular Properties
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Property Value Reference(s)
IUPAC Name Sodium ethanolate [2][3]
Sodium ethoxide, Sodium
Synonyms [1][4][5]
ethylate
Molecular Formula C2HsNaO [31[41[5]
Molecular Weight 68.05 g/mol [2][4]1[5][6]
White to yellowish hygroscopic
Appearance [112171181
powder.
Odorless when pure; alcoholic
Odor ) [9]
odor upon hydrolysis.
Table 2: Thermal and Physical Properties
Property Value Reference(s)
Melting Point 260 °C (533 K) [1][41[10][11]
Boiling Point Decomposes before boiling. [O1[12]
Thermal Decomposition Begins above 300 °C (573 K). [12][13]
Density (Bulk) 0.35-0.65 g/mL [14]

Table 3: Solubility and Stability Profile
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Property Description Reference(s)
o Soluble in ethanol and
Solubility in Alcohols [1][91[14]
methanol.
Solubility in Apolar Solvents Insoluble in benzene. [14]
o Reacts violently to form
Solubility in Water ) i [417191
sodium hydroxide and ethanol.
o Highly sensitive to moisture
Sensitivity _ [1][5]
and air.
Hygroscopic; darkens on
exposure to air due to
Stability oxidation and reaction with [L][71115]

CO2. Must be stored under an

inert atmosphere.

Experimental Protocols for Property Determination

The reactive nature of anhydrous sodium ethanolate necessitates specialized procedures for

the accurate determination of its physical properties. All manipulations should be performed

under a dry, inert atmosphere (e.g., nitrogen or argon) inside a glovebox.

Melting Point Determination

The melting point is determined using the capillary method with an appropriate apparatus.

Methodology:

o Sample Preparation: Finely grind the anhydrous sodium ethanolate powder inside a

glovebox.[6]

o Capillary Loading: Pack the powdered sample into a glass capillary tube to a height of

approximately 3 mm.[5]

o Sealing: Due to the hygroscopic nature of the sample, the open end of the capillary tube

must be sealed using a flame. This should be done quickly and carefully to prevent thermal

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.xrfscientific.com/beginners-guide-thermogravimetric-analysis/
https://www.mt.com/nz/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/nz/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.xrfscientific.com/beginners-guide-thermogravimetric-analysis/
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.chemicalbook.com/article/the-preparation-of-sodium-ethoxide.htm
https://www.benchchem.com/product/b101781?utm_src=pdf-body
https://www.benchchem.com/product/b101781?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

degradation of the sample.[1]

o Measurement: Place the sealed capillary tube into a calibrated melting point apparatus.[6]

» Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point (260
°C). Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[5]

» Observation: Record the temperature at which the first droplet of liquid appears and the
temperature at which the entire sample becomes a liquid. This range is the melting point.[5]
For a pure substance, this range should be narrow.

Density Measurement
The bulk density of the powder can be measured, but for true density, gas pycnometry is the
preferred method due to the material's sensitivity and physical form.

Methodology (Gas Pycnometry):

 Instrumentation: Utilize a gas pycnometer located inside a dry box or glovebox to prevent
exposure to atmospheric moisture.[12]

o Calibration: Calibrate the instrument using a standard of known volume.

o Sample Preparation: Accurately weigh a sample of anhydrous sodium ethanolate and place
it in the sample chamber of the pycnometer.

o Measurement: Seal the chamber and purge with a dry inert gas (typically helium). The
instrument will then perform a series of gas expansions to determine the volume of the solid
sample by measuring the pressure changes.

o Calculation: The instrument's software calculates the density by dividing the sample's mass
by the measured volume. Multiple measurements should be performed to ensure
reproducibility.[12]

Solubility Determination

Determining the solubility requires careful, incremental addition of the solute to a known
volume of solvent under an inert atmosphere until saturation is reached.
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Methodology (Gravimetric):
o Environment: All steps must be conducted in a glovebox using anhydrous solvents.

e Procedure: a. Add a precise volume of the desired anhydrous solvent (e.g., absolute ethanol)
to a sealed, tared flask equipped with a magnetic stirrer. b. Add a small, pre-weighed amount
of anhydrous sodium ethanolate to the solvent. c. Stir the mixture vigorously for a set period
to ensure dissolution.[16] d. If the solid dissolves completely, add another weighed portion of
the sodium ethanolate. e. Repeat this process until a slight excess of solid remains
undissolved, indicating that the solution is saturated.

o Calculation: The solubility is calculated by summing the mass of the dissolved sodium
ethanolate and dividing it by the volume of the solvent used. Results are typically expressed
in g/100 mL or mol/L.

Thermal Stability Analysis
Thermogravimetric Analysis (TGA) is used to determine the thermal stability and decomposition
profile of sodium ethanolate.

Methodology (TGA):

o Sample Preparation: Place a small, accurately weighed amount of the sample (typically 5-10
mg) into a TGA crucible (e.g., alumina or platinum).[17]

e Instrumentation: Place the crucible into the TGA instrument's microbalance.[9]

o Atmosphere: Purge the furnace with a dry, inert gas (e.g., nitrogen or argon) at a constant
flow rate to prevent oxidation.

o Heating Program: Heat the sample at a controlled linear rate (e.g., 10 °C/min) over a
specified temperature range (e.g., from ambient to 600 °C).[18]

o Data Acquisition: Continuously record the sample's mass as a function of temperature. The
resulting TGA curve will show a significant mass loss corresponding to the decomposition of
the material.[17] The onset temperature of this mass loss is considered the beginning of
decomposition.
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Logical Relationships of Physical Properties

The physical properties of anhydrous sodium ethanolate are interconnected, largely dictated
by its high reactivity. Its hygroscopic nature directly impacts its appearance, stability, and purity,
while its thermal instability precludes the existence of a boiling point at atmospheric pressure.

Interrelation of Sodium Ethanolate Properties
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Interrelation of Sodium Ethanolate Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. thinksrs.com [thinksrs.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b101781?utm_src=pdf-body
https://www.benchchem.com/product/b101781?utm_src=pdf-body-img
https://www.benchchem.com/product/b101781?utm_src=pdf-body
https://www.benchchem.com/product/b101781?utm_src=pdf-custom-synthesis
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. davjalandhar.com [davjalandhar.com]

. Organic Syntheses Procedure [orgsyn.org]

. researchgate.net [researchgate.net]

. chem.ucalgary.ca [chem.ucalgary.ca]

. chem.libretexts.org [chem.libretexts.org]

. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

. imeko.info [imeko.info]

°
© (0] ~ » &) H w N

. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
¢ 10. pennwest.edu [pennwest.edu]
e 11. m.youtube.com [m.youtube.com]

e 12. High-precision absolute (true) density measurements on hygroscopic powders by gas
pycnometry: application to determining effects of formulation and process on free volume of
lyophilized products - PubMed [pubmed.ncbi.nim.nih.gov]

e 13. pharmaquest.weebly.com [pharmaquest.weebly.com]

e 14. mt.com [mt.com]

e 15. The Preparation of Sodium Ethoxide Chemicalbook [chemicalbook.com]
o 16. saltise.ca [saltise.ca]

e 17. millwiki.mse.gatech.edu [millwiki.mse.gatech.edu]

» 18. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Anhydrous Sodium Ethanolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101781#physical-properties-of-anhydrous-sodium-
ethanolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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